Cas no 2228963-79-7 (1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228963-79-7
• MF: C₉H₁₁ClF₂N₂OS
• MW: 268.711246728897
• CID: 5945178
• PubChem ID: 165742687
• Update Time: 2025-10-29

1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine
• EN300-1951617
• [1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutyl]methanamine
• 2228963-79-7

• Inchi： 1S/C9H11ClF2N2OS/c1-15-7-14-6(10)5(16-7)8(4-13)2-9(11,12)3-8/h2-4,13H2,1H3
• InChI Key： YJBLMYCCDCCINK-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(CN)CC(C2)(F)F)SC(=N1)OC

Computed Properties

• Exact Mass: 268.0248682g/mol
• Monoisotopic Mass: 268.0248682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine

1-(4-Chloro-2-Methoxy-1,3-Thiazol-5-Yl)-3,3-Difluorocyclobutylmethanamine: A Comprehensive Overview

1-(4-Chloro-2-Methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine, also known by its CAS number 2228963-79-7, is a complex organic compound with a unique structure that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential pharmacological activities. The molecule features a thiazole ring substituted with chlorine and methoxy groups, along with a cyclobutane ring containing two fluorine atoms and an amine group. These structural elements contribute to its intriguing properties and make it a valuable candidate for drug discovery.

The synthesis of 1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed various strategies to construct the thiazole ring and introduce the necessary substituents. Recent advancements in catalytic methods and stereocontrol have enabled the efficient synthesis of this compound with high purity and yield. The fluorinated cyclobutane moiety is particularly challenging to synthesize due to the strain in the four-membered ring; however, modern techniques such as ring-opening metathesis polymerization (ROMP) have proven effective in addressing these challenges.

The pharmacological profile of 1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine has been extensively investigated in preclinical studies. Early research highlighted its potential as an inhibitor of certain enzymes involved in inflammatory pathways. More recent studies have demonstrated its ability to modulate ion channels, making it a promising candidate for treating conditions such as epilepsy and chronic pain. The chlorine and methoxy substituents on the thiazole ring play a critical role in enhancing the compound's bioavailability and selectivity for its target proteins.

In terms of structural analysis, the compound exhibits a rigid framework due to the cyclobutane ring, which contributes to its stability and unique interactions with biological targets. Computational studies using molecular docking have revealed that the fluorine atoms on the cyclobutane ring enhance the compound's binding affinity by forming favorable van der Waals interactions with specific residues in the target protein's active site. This insight has guided further optimization efforts aimed at improving the compound's potency and selectivity.

The application of 1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for use in nanotechnology applications such as sensors and drug delivery systems. The thiazole moiety's electron-withdrawing properties make it particularly suitable for these purposes.

Recent breakthroughs in green chemistry have also influenced the development of this compound. Researchers have developed environmentally friendly synthesis routes that minimize waste and reduce reliance on hazardous reagents. These advancements align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 1-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-3,3-difluorocyclobutylmethanamine represents a fascinating example of how structural complexity can lead to diverse functional properties. Its potential applications span multiple disciplines, from medicine to materials science, making it a subject of continued interest for researchers worldwide.